4-Methoxy-3-methylbenzoic Acid
Overview
Description
4-Methoxy-3-methylbenzoic Acid, also known as 3-Methyl- p -anisic Acid or 4-Methoxy- m -toluic Acid, is a chemical compound with the molecular formula C9H10O3 . It has a molecular weight of 166.18 .
Synthesis Analysis
The synthesis of 4-Methoxy-3-methylbenzoic Acid involves radical processes . The initial white suspension formed by sodium p-toluenesulfinate and styrene in methanol turns yellow-orange as iodine is slowly added . The reaction turns white and a new amount of iodine is added . This gives information about the consumption of this reagent upon addition onto styrene . The second stage represents a β-elimination of hydrogen iodide promoted by an inexpensive base like potassium hydroxide .Molecular Structure Analysis
The InChI code for 4-Methoxy-3-methylbenzoic Acid is 1S/C9H10O3/c1-6-5-7(9(10)11)3-4-8(6)12-2/h3-5H,1-2H3,(H,10,11) . The InChI key is DNMUMZLKDOZMEY-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 4-Methoxy-3-methylbenzoic Acid include iodosulfonylation-dehydroiodination of styrene . The radical mechanism was emphasized in order to show that this methodology can be used without the presence of expensive and sophisticated reactors or lamps .Physical And Chemical Properties Analysis
4-Methoxy-3-methylbenzoic Acid is a solid substance . It has a molecular weight of 166.18 .Scientific Research Applications
Application 1: Synthesis of 4-methoxymethylbenzoic acid
- Results or Outcomes: The reproducibility of the experiment was assessed by its repetitive execution by second year undergraduate students and also by last year graduated students (range of chemical yield 78-83%, mp. 120-121) of the University of Alicante .
Application 2: Synthesis of (E)-β-tosylstyrene
- Results or Outcomes: The reproducibility of the experiment was assessed by its repetitive execution by second year undergraduate students and also by last year graduated students (range of chemical yield 78-83%, mp. 120-121) of the University of Alicante .
Application 3: Synthesis of Oxadiazoles
- Summary of the Application: 3-Fluoro-4-methoxybenzoic acid, a derivative of 4-Methoxy-3-methylbenzoic Acid, can be modified into hydrazide which is used in the synthesis of oxadiazoles for antimicrobial applications .
- Results or Outcomes: The specific results or outcomes for this application are not provided in the source .
Application 4: Synthesis of 4-Methylcatechol
- Summary of the Application: 4-Methoxy-3-methylbenzoic Acid is used in the synthesis of 4-Methylcatechol. This compound is an important intermediate in organic synthesis .
- Methods of Application or Experimental Procedures: The specific methods of application or experimental procedures for this application are not provided in the source .
- Results or Outcomes: The specific results or outcomes for this application are not provided in the source .
Application 5: Synthesis of Macelignan
- Summary of the Application: 4-Methoxy-3-methylbenzoic Acid is used in the synthesis of Macelignan. This compound is an important intermediate in medicinal chemistry .
- Methods of Application or Experimental Procedures: The specific methods of application or experimental procedures for this application are not provided in the source .
- Results or Outcomes: The specific results or outcomes for this application are not provided in the source .
Application 6: Synthesis of Myristicin Aldehyde
- Summary of the Application: 4-Methoxy-3-methylbenzoic Acid is used in the synthesis of Myristicin Aldehyde. This compound is an important intermediate in organic synthesis .
- Methods of Application or Experimental Procedures: The specific methods of application or experimental procedures for this application are not provided in the source .
- Results or Outcomes: The specific results or outcomes for this application are not provided in the source .
Safety And Hazards
properties
IUPAC Name |
4-methoxy-3-methylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-6-5-7(9(10)11)3-4-8(6)12-2/h3-5H,1-2H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNMUMZLKDOZMEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374853 | |
Record name | 4-Methoxy-3-methylbenzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-3-methylbenzoic Acid | |
CAS RN |
6880-04-2 | |
Record name | 4-Methoxy-3-methylbenzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6880-04-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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